5-(Azetidin-3-yl)-2-methyl-tetrazole

• Molecular Formula: C5H9N5
• Molecular Weight: 139.16 g/mol
• IUPAC Name: 5-(azetidin-3-yl)-2-methyltetrazole
• InChI: InChI=1S/C5H9N5/c1-10-8-5(7-9-10)4-2-6-3-4/h4,6H,2-3H2,1H3
• InChI Key: AVZKIYJSNBKYRW-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2CNC2

Description

5-(Azetidin-3-yl)-2-methyl-tetrazole is a heterocyclic compound featuring a tetrazole ring substituted with a methyl group at position 2 and an azetidine moiety (a 4-membered nitrogen-containing ring) at position 3. The azetidine group introduces conformational rigidity and enhanced hydrogen-bonding capacity, which may improve target binding affinity and pharmacokinetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates . This reaction is catalyzed by bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and proceeds under mild conditions to yield the desired azetidine derivatives.

Industrial Production Methods

For industrial-scale production, green and cost-effective methods are preferred. One such method involves the use of commercially available and low-cost starting materials like benzylamine. The reaction employs green oxidation in a microchannel reactor, which is suitable for scale-up production . This approach minimizes the use of hazardous reagents and maximizes yield, making it an environmentally friendly option.

Chemical Reactions Analysis

Types of Reactions

5-(Azetidin-3-yl)-2-methyl-tetrazole undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different functional groups.

Reduction: Reduction reactions can modify the tetrazole ring, leading to the formation of amines or other derivatives.

Substitution: The azetidine and tetrazole rings can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used For example, oxidation can yield ketones or carboxylic acids, while reduction can produce amines

Scientific Research Applications

5-(Azetidin-3-yl)-2-methyl-tetrazole has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds and polymers.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands due to its unique structure.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(Azetidin-3-yl)-2-methyl-tetrazole involves its interaction with specific molecular targets and pathways. The azetidine ring can act as a conformationally restricted component, influencing the binding affinity and selectivity of the compound towards its targets. The tetrazole ring, on the other hand, can participate in hydrogen bonding and electrostatic interactions, enhancing the compound’s overall activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Azetidine/Tetrazole Hybrids

(a) 3-(Azetidin-3-yl)-4-methyl-4H-1,2,4-triazole

• Structure : Features a triazole ring substituted with methyl and azetidine groups.
• Applications: Not explicitly stated, but triazoles are widely used in antifungal and anticancer agents .

(b) 1-(4-{5-Amino-6-fluoro-1-[2'-(2H-tetrazole-5-yl)-biphenyl-4-ylmethyl]-1H-benzoimidazol-2-yl}-phenyl)-3-chloro-4-phenyl-azetidin-2-ones

• Structure: Combines tetrazole, azetidinone, and benzimidazole moieties.
• Pharmacological Activity : Demonstrated potent antihypertensive effects, surpassing the standard drug Losartan in preclinical studies .
• Advantage Over Target Compound: The benzimidazole-tetrazole-azetidinone hybrid structure enables multitarget engagement, whereas the simpler 5-(Azetidin-3-yl)-2-methyl-tetrazole may lack this complexity .

Tetrazole Derivatives with Heterocyclic Substituents

(a) Ethyl-2-(5-benzoxazol-2-ylamine-1H-tetrazol-1-yl) Acetate

• Structure : Tetrazole linked to benzoxazole via an acetamide bridge.
• Key Differences : The benzoxazole group enhances π-π stacking interactions, improving binding to hydrophobic enzyme pockets.
• Pharmacological Activity : Exhibits antimicrobial and anti-inflammatory properties due to the benzoxazole moiety .
• Limitation : Higher molecular weight (e.g., 318.3 g/mol for derivatives in ) may reduce membrane permeability compared to the azetidine-tetrazole hybrid.

(b) 4-((5-(Pyridin-3-yl)-2H-tetrazol-2-yl)methyl)benzonitrile

• Structure : Tetrazole substituted with pyridyl and benzonitrile groups.
• Key Differences : The pyridyl group enhances metal coordination capacity, making it suitable for constructing metal-organic frameworks (MOFs) .
• Applications : Primarily used in materials science rather than pharmacology, unlike the target compound .

Thiadiazole and Triazole Analogues

(a) 5-(((5-Amino-1,3,4-thiadiazole-2-yl)thio)methyl)-4-phenyl-1,2,4-triazole-3-thione

• Structure : Combines thiadiazole, triazole, and thione groups.
• Key Differences : The thione and thiadiazole groups increase electrophilicity, enhancing reactivity with biological thiols.
• Pharmacological Activity : Optimized derivatives show antifungal and antibacterial activity .
• Comparison : The absence of sulfur in 5-(Azetidin-3-yl)-2-methyl-tetrazole may reduce off-target interactions but limit broad-spectrum antimicrobial efficacy .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reported Activities	References
5-(Azetidin-3-yl)-2-methyl-tetrazole	C₆H₁₀N₄	138.17	Tetrazole, azetidine, methyl	Not explicitly reported
Ethyl-2-(5-benzoxazol-2-ylamine)-acetate	C₁₄H₁₄N₆O₃	318.30	Tetrazole, benzoxazole, acetate	Antimicrobial, anti-inflammatory
Azetidinone-tetrazole-benzimidazole	C₃₄H₂₆ClFN₁₀O	669.08	Tetrazole, azetidinone, benzimidazole	Antihypertensive
4-(Pyridyl-tetrazolyl)benzonitrile	C₁₄H₁₀N₆	262.27	Tetrazole, pyridyl, benzonitrile	Metal-organic framework construction